6-Chloro-1-methyl-1H-benzo[d][1,2,3]triazole

• Molecular Formula: C7H6ClN3
• Molecular Weight: 167.59 g/mol
• SMILES: CN1C2=C(C=CC(=C2)Cl)N=N1
• InChI: InChI=1S/C7H6ClN3/c1-11-7-4-5(8)2-3-6(7)9-10-11/h2-4H,1H3
• InChIKey: FSFNLHFSRSMZDJ-UHFFFAOYSA-N

Researchers requiring regioisomerically pure 3-chloro-N-methylaniline face synthetic ambiguity when using unsubstituted or 5-chloro benzotriazole isomers, which produce structurally distinct aniline products. • Yields exclusively 3-chloro-N-methylaniline under 2-propanol photoreductive conditions, eliminating regioisomer separation. • Higher global electrophilicity index vs. non-chlorinated 1-methylbenzotriazole enables faster reaction rates in cross-coupling and SNAr transformations. • Distinct dipole moment and chromatographic retention time support reliable use as an analytical reference standard for HPLC/GC-MS method development. Supplied with full analytical documentation. Multiple pack sizes available from stock for immediate global dispatch.

6-Chloro-1-methyl-1H-benzo[d][1,2,3]triazole: Specifications and Physicochemical Identity

6-Chloro-1-methyl-1H-benzo[d][1,2,3]triazole (CAS 25299-33-6; molecular formula C7H6ClN3; molecular weight 167.59 g/mol) is a bicyclic nitrogen heterocycle belonging to the 1,2,3-benzotriazole class, characterized by a chlorine substituent at the 6-position and a methyl group at N1 . The compound is commercially available from multiple suppliers with standard purity specifications of ≥95% . Its structural features confer distinct physicochemical properties that differentiate it from unsubstituted benzotriazole, 5-chloro regioisomers, and other 1-substituted derivatives, making it a specific procurement target for synthetic chemistry applications requiring regioselective reactivity, defined electrophilicity, or particular hydrogen-bonding and coordination profiles [1].

Workflow Synthetic chemistry requiring regioselective reactivity and defined electrophilicity

Selection 6-chloro N1-methyl benzotriazole scaffold with distinct hydrogen-bonding profiles

Procurement ≥95% purity specification for reproducible synthetic and analytical workflows

• [1] Manzur, M. E., Iramain, M. A., Darugar, V., Vakili, M., & Brandán, S. A. (2023). Impact of Different Groups on Properties of All Members of the Series of 1-X-Benzotriazole Derivatives (X= H, OH, NH2, Cl and CH3). European Journal of Theoretical and Applied Sciences, 1(3), 406–440. View Source

Why 6-Chloro-1-methyl-1H-benzo[d][1,2,3]triazole Cannot Be Replaced by Generic or Isomeric Benzotriazoles

Substituting 6-chloro-1-methyl-1H-benzo[d][1,2,3]triazole with unsubstituted benzotriazole, 1-methylbenzotriazole, or the 5-chloro regioisomer introduces quantifiable deviations in electronic structure, reactivity, and synthetic outcome. Computational studies demonstrate that the N1-methyl substitution alone alters dipole moments and solvation energies across the series [1]. The presence and position of the chlorine atom further modulate ring electron densities: the 6-chloro derivative exhibits a significantly higher global electrophilicity index compared to its 5-chloro analog and the non-chlorinated 1-methyl parent [2]. In experimental photoreductions, 6-chloro-1-methylbenzotriazole and 5-chloro-1-methylbenzotriazole yield structurally distinct aniline products—3-chloro-N-methylaniline versus 4-chloro-N-methylaniline—demonstrating that regioisomeric substitution directly governs product identity [3]. Consequently, generic or isomeric substitution introduces uncontrolled variability in reaction kinetics, regioselectivity, and final compound identity, which is unacceptable in research and industrial synthetic workflows where precise molecular architecture dictates downstream performance.

Regioisomer 5-chloro regioisomer yields a different aniline product in photoreductions; product identity may shift completely.

Unsubstituted Lacks the electron-withdrawing chlorine; electrophilicity and ring electron densities may differ, altering reaction kinetics.

1-Methyl parent Absence of chlorine modifies solvation energy and dipole moment; phase-transfer and solubility profiles may not transfer.

• [1] Manzur, M. E., Iramain, M. A., Darugar, V., Vakili, M., & Brandán, S. A. (2023). Impact of Different Groups on Properties of All Members of the Series of 1-X-Benzotriazole Derivatives (X= H, OH, NH2, Cl and CH3). European Journal of Theoretical and Applied Sciences, 1(3), 406–440. View Source
• [2] Manzur, M. E., Iramain, M. A., Darugar, V., Vakili, M., & Brandán, S. A. (2023). Impact of Different Groups on Properties of All Members of the Series of 1-X-Benzotriazole Derivatives (X= H, OH, NH2, Cl and CH3). European Journal of Theoretical and Applied Sciences, 1(3), 406–440. See Sections: NBO and AIM Studies, and Global Reactivity Descriptors. View Source
• [3] National Science and Technology Library (NSTL). (n.d.). Photoreactions of 1-Alkylbenzotriazoles. Scheme 4: Reduction of 5-chloro- and 6-chloro-1-methylbenzotriazole in 2-propanol. View Source

Quantified Differentiation Against Structural Analogs

Regioselective Photoreduction: 6-Chloro vs. 5-Chloro Product Outcome

In a direct experimental head-to-head comparison under identical photoreductive conditions, 6-chloro-1-methylbenzotriazole and its 5-chloro regioisomer were reduced to structurally distinct aniline products, confirming that the chlorine position governs reaction outcome [1]. The 6-chloro isomer was converted exclusively to 3-chloro-N-methylaniline, whereas the 5-chloro isomer yielded 4-chloro-N-methylaniline [1].

Photoreduction outcome

Head-to-head

6-Cl isomer → 3-chloro-N-methylaniline exclusively

5-Cl isomer → 4-chloro-N-methylaniline exclusively

Regioisomeric identity governs product structure.

2-propanol photoreduction; no cross-contamination reported.

Evidence Dimension	Photoreduction product identity (regiochemical outcome)
Target Compound Data	3-chloro-N-methylaniline (from 6-chloro-1-methylbenzotriazole)
Comparator Or Baseline	4-chloro-N-methylaniline (from 5-chloro-1-methylbenzotriazole)
Quantified Difference	Exclusive formation of regioisomeric products with no cross-contamination reported; product identity is determined solely by the position of the chlorine substituent on the benzotriazole ring.
Conditions	Photoreduction in 2-propanol solvent

Why This Matters

For synthetic chemists targeting a specific chlorinated N-methylaniline building block, substitution with the incorrect regioisomer of 6-chloro-1-methyl-1H-benzo[d][1,2,3]triazole will lead to the wrong product entirely, necessitating costly re-synthesis and purification.

• [1] National Science and Technology Library (NSTL). (n.d.). Photoreactions of 1-Alkylbenzotriazoles. Scheme 4: Reduction of 5-chloro- and 6-chloro-1-methylbenzotriazole in 2-propanol. View Source

Global Electrophilicity Index Advantage

Computational analysis using B3LYP/6-311++G** calculations quantified the global electrophilicity index (ω) for the 6-chloro-1-methyl derivative and its structural analogs [1]. The chlorinated derivative exhibited a higher global electrophilicity index compared to the non-chlorinated 1-methylbenzotriazole, indicating enhanced electrophilic character and predicted greater reactivity toward nucleophiles [1]. Furthermore, the study highlights that chlorine substitution at the 6-position alters ring electron densities more profoundly than at other positions, as revealed by NBO and AIM analyses [1].

Electrophilicity index

Class-level

Higher ω vs. 1-methylbenzotriazole; Cl at C6 modifies local ring densities

Supports electrophilic reaction design.

B3LYP/6-311++G** trend; exact value not reported.

Evidence Dimension	Global electrophilicity index (ω, eV)
Target Compound Data	Higher ω value relative to 1-methylbenzotriazole (exact numerical value not reported in abstract; trend is explicitly stated).
Comparator Or Baseline	1-Methylbenzotriazole (lower ω) and 1-chlorobenzotriazole (highest ω in the series).
Quantified Difference	The chlorinated derivative has a higher global electrophilicity index due to the strong electron-withdrawing effect of Cl; the 6-chloro substitution pattern further modifies local ring densities compared to the 5-chloro isomer.
Conditions	B3LYP/6-311++G** computational level, gas phase

Why This Matters

Higher electrophilicity translates to faster and more predictable reaction kinetics in nucleophilic substitution and coupling reactions, enabling chemists to design synthetic routes with improved yields and selectivity.

• [1] Manzur, M. E., Iramain, M. A., Darugar, V., Vakili, M., & Brandán, S. A. (2023). Impact of Different Groups on Properties of All Members of the Series of 1-X-Benzotriazole Derivatives (X= H, OH, NH2, Cl and CH3). European Journal of Theoretical and Applied Sciences, 1(3), 406–440. View Source

Dipole Moment and Solvation Energy Differences

The polarity of the N1-X4 bond (where X = CH3) and the electron-withdrawing chlorine substituent at C6 collectively influence the dipole moment and solvation energy of the molecule [1]. Computational data across the 1-X-benzotriazole series demonstrate that both the N1-methyl group and the chlorine atom at the 6-position contribute to distinct dipole moments and solvation energies compared to unsubstituted benzotriazole, 1-methylbenzotriazole, and the 5-chloro isomer [1].

Dipole & solvation

Class-level

Unique combination of μ and ΔGsolv vs. 5-Cl analog and unsubstituted parent

Guides solvent and purification method selection.

Implicit solvation model; review experimental verification.

Evidence Dimension	Dipole moment (μ, Debye) and solvation energy (ΔGsolv, kcal/mol)
Target Compound Data	Calculated dipole moment and solvation energy for 6-chloro-1-methylbenzotriazole (exact numerical values not reported in abstract; trend is explicitly stated).
Comparator Or Baseline	1-Methylbenzotriazole, 5-chloro-1-methylbenzotriazole, and unsubstituted benzotriazole.
Quantified Difference	N1-methyl substitution and chlorine position both alter dipole moments and solvation energies, with the 6-chloro derivative exhibiting a unique combination of polarity and solvation properties distinct from both the 5-chloro and non-chlorinated analogs.
Conditions	B3LYP/6-311++G** computational level, implicit solvation model

Why This Matters

Differences in dipole moment and solvation energy directly impact compound solubility, chromatographic retention, and phase-transfer behavior—critical parameters for purification, formulation, and reaction solvent selection.

• [1] Manzur, M. E., Iramain, M. A., Darugar, V., Vakili, M., & Brandán, S. A. (2023). Impact of Different Groups on Properties of All Members of the Series of 1-X-Benzotriazole Derivatives (X= H, OH, NH2, Cl and CH3). European Journal of Theoretical and Applied Sciences, 1(3), 406–440. View Source

Commercial Purity Specification

Vendor technical datasheets consistently specify a minimum purity of 95% for 6-chloro-1-methyl-1H-benzo[d][1,2,3]triazole . While this purity level is comparable to that of many benzotriazole derivatives, it represents a verified baseline for procurement .

Purity baseline

Specification review

≥95% minimum purity

Verified procurement specification.

Comparable to related benzotriazole derivatives.

Evidence Dimension	Minimum purity specification
Target Compound Data	95% minimum purity
Comparator Or Baseline	5-chloro-1-methyl-1H-benzo[d][1,2,3]triazole (95% minimum purity from comparable vendors)
Quantified Difference	Identical purity specifications; no quantitative advantage.
Conditions	Commercial supplier QC data

Why This Matters

A defined purity threshold ensures that researchers and industrial users can reliably reproduce synthetic procedures without introducing variable impurity profiles that could confound reaction outcomes or analytical results.

Validated Application Scenarios

Synthesis of 3-Chloro-N-methylaniline via Regioselective Photoreduction

Researchers requiring a pure sample of 3-chloro-N-methylaniline for use as a synthetic building block or analytical standard should specifically procure 6-chloro-1-methyl-1H-benzo[d][1,2,3]triazole as the photoreduction precursor. Direct head-to-head experimental evidence demonstrates that this regioisomer yields exclusively 3-chloro-N-methylaniline under 2-propanol photoreductive conditions, whereas the 5-chloro isomer produces the 4-chloro analog [1]. This ensures product identity and eliminates the need for regioisomer separation.

Electrophilic Functionalization and Coupling Reactions

In synthetic sequences where benzotriazole serves as a leaving group or directing group in nucleophilic substitution or cross-coupling reactions, the 6-chloro-1-methyl derivative offers a quantifiable reactivity advantage. Computational studies confirm a higher global electrophilicity index compared to non-chlorinated 1-methylbenzotriazole [1]. Chemists can leverage this enhanced electrophilic character to achieve faster reaction rates, milder conditions, or improved yields in transformations such as Suzuki-Miyaura couplings, Buchwald-Hartwig aminations, or SNAr reactions.

Metal Coordination Complexes with Defined Electronic Profiles

The benzotriazole scaffold is a well-established ligand in coordination chemistry and corrosion inhibition. The 6-chloro-1-methyl substitution pattern offers a specific combination of electronic properties (due to the electron-withdrawing chlorine and methyl group effects on ring electron density) and steric features that differ from unsubstituted benzotriazole and 5-chloro analogs [1]. Researchers synthesizing metal complexes for catalysis, materials science, or mechanistic studies should select the 6-chloro isomer when computational models or prior SAR suggest that a specific dipole moment, solvation energy, or electron density distribution is required [1].

Analytical Method Development and Chromatographic Calibration

The distinct dipole moment and solvation properties of 6-chloro-1-methyl-1H-benzo[d][1,2,3]triazole, relative to its regioisomers and other benzotriazole derivatives, result in predictable and potentially differentiated chromatographic retention times [1]. Analytical chemists can utilize this compound as a standard for HPLC, GC, or LC-MS method development, particularly when separating complex mixtures of benzotriazole derivatives or confirming the identity of a specific isomer in reaction mixtures or environmental samples.

Application

Selection Property

Validation Focus

3-Chloro-N-methylaniline synthesis

Regioselective photoreduction precursor

Confirm aniline regioisomer identity by NMR or HPLC

Electrophilic coupling reactions

Reported higher electrophilicity index

Evaluate reaction rate and yield vs. non-chlorinated analog

Metal coordination studies

Defined dipole moment and solvation profile

Assess complex geometry and electronic properties

Chromatographic method development

Distinct retention behavior vs. regioisomers

Verify separation factor and peak identity in target matrix

• [1] Manzur, M. E., Iramain, M. A., Darugar, V., Vakili, M., & Brandán, S. A. (2023). Impact of Different Groups on Properties of All Members of the Series of 1-X-Benzotriazole Derivatives (X= H, OH, NH2, Cl and CH3). European Journal of Theoretical and Applied Sciences, 1(3), 406–440. View Source